Cas no 1341366-12-8 (4-Methoxyquinazolin-6-amine)

• Product Name: 4-Methoxyquinazolin-6-amine
• CAS No: 1341366-12-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD20367031
• CID: 1095075
• PubChem ID: 64587331
• Update Time: 2025-08-03

4-Methoxyquinazolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyquinazolin-6-amine
• 4-Methoxy-quinazolin-6-ylamine
• 4-Methoxy-6-quinazolinamine
• DB-138687
• 1341366-12-8
• AKOS013912874
• EN300-1296182

• MDL： MFCD20367031
• Inchi： 1S/C9H9N3O/c1-13-9-7-4-6(10)2-3-8(7)11-5-12-9/h2-5H,10H2,1H3
• InChI Key： NBKOXXLRVBHDSO-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=C(C=CC2=NC=N1)N

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Methoxyquinazolin-6-amine

Introduction to 4-Methoxyquinazolin-6-amine (CAS No. 1341366-12-8) and Its Emerging Applications in Chemical Biology

4-Methoxyquinazolin-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1341366-12-8, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its pharmacological properties and structural versatility. Quinazoline derivatives have been extensively studied for their potential as bioactive molecules, particularly in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural motif of 4-Methoxyquinazolin-6-amine features a quinazoline core substituted with a methoxy group at the 4-position and an amine group at the 6-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable candidate for further chemical modifications and biological evaluations. The presence of both hydrophilic and hydrophobic regions in its structure enhances its solubility and interaction with biological targets, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated ability to modulate key biological pathways. The amine functional group at the 6-position of 4-Methoxyquinazolin-6-amine provides a versatile site for chemical derivatization, enabling the synthesis of a wide array of analogs with tailored pharmacological profiles. This flexibility has made quinazoline-based compounds attractive for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of 4-Methoxyquinazolin-6-amine is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases, which are aberrantly expressed in many cancers. The methoxy group at the 4-position can be further functionalized to introduce additional pharmacophores, enhancing binding affinity and selectivity against specific biological targets.

Recent studies have highlighted the role of quinazoline derivatives in modulating immune responses and inflammation. For instance, certain analogs of 4-Methoxyquinazolin-6-amine have been shown to inhibit the activity of Janus kinases (JAKs), which are involved in signaling pathways that regulate immune cell function. By targeting these pathways, quinazoline-based compounds may offer therapeutic benefits in conditions such as autoimmune diseases and chronic infections.

The development of 4-Methoxyquinazolin-6-amine as a lead compound has also spurred interest in its role as a scaffold for drug discovery campaigns. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify derivatives with improved pharmacokinetic properties and reduced toxicity. These efforts have led to several preclinical candidates that are currently being evaluated for their therapeutic efficacy.

In addition to their applications in oncology and immunology, quinazoline derivatives like 4-Methoxyquinazolin-6-amine have shown promise in addressing neurological disorders. Emerging evidence suggests that these compounds can modulate neurotransmitter systems, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of quinazoline derivatives to cross the blood-brain barrier has further enhanced their appeal as neuropharmacological agents.

The synthesis of 4-Methoxyquinazolin-6-amine typically involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high yields and purity. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, facilitating further exploration of its biological activities. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the quinazoline core.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising derivatives of 4-Methoxyquinazolin-6-amine. These computational approaches allow researchers to predict binding interactions between the compound and target proteins with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational models, scientists can optimize lead compounds before moving into costly preclinical testing.

The future prospects for 4-Methoxyquinazolin-6-amine are promising, with ongoing research focused on expanding its therapeutic applications. Novel synthetic strategies are being explored to enhance the diversity of quinazoline derivatives, while cutting-edge analytical techniques are being employed to elucidate their mechanisms of action at the molecular level. As our understanding of biological pathways continues to grow, compounds like 4-Methoxyquinazolin-6-amine are poised to play a pivotal role in next-generation therapeutics.